Cas no 338791-94-9 (Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate)

• Product Name: Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate
• CAS No: 338791-94-9
• CID: 4647902
• Update Time: 2025-05-18

Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2,2-DIFLUORO-2-[3-(TRIFLUOROMETHYL)PHENOXY]ACETATE
• Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate

Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate (CAS No. 338791-94-9): A Comprehensive Overview

Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate (CAS No. 338791-94-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including fluoro and trifluoromethyl substituents, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate consists of a phenoxyacetic acid backbone modified with fluorine atoms and a trifluoromethyl group. These functional groups contribute to its distinct reactivity and stability, making it a promising candidate for various synthetic applications. The presence of fluorine atoms, in particular, has been extensively studied for their ability to enhance metabolic stability and binding affinity in drug molecules.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their favorable pharmacokinetic properties. Research has demonstrated that fluorine atoms can improve the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. Furthermore, the trifluoromethyl group is known to increase the lipophilicity of molecules, which can enhance their penetration across biological membranes. These attributes make Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate an attractive building block for designing innovative therapeutic compounds.

One of the most compelling aspects of Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate is its versatility in synthetic chemistry. The compound can be readily modified through various reaction pathways, allowing chemists to tailor its structure for specific applications. For instance, it can be used as a precursor in the synthesis of more complex molecules via esterification, hydrolysis, or nucleophilic substitution reactions. These transformations enable the creation of diverse pharmacophores with potential therapeutic benefits.

Recent studies have highlighted the role of fluoro-substituted compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of molecules, influencing their interactions with biological targets. In particular, Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate has been explored as a key intermediate in the synthesis of inhibitors targeting viral proteases and kinases. These inhibitors have shown promise in preclinical trials for treating infectious diseases and cancers.

The use of computational chemistry has further enhanced our understanding of the properties and reactivity of Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate. Advanced modeling techniques have allowed researchers to predict how this compound behaves in different chemical environments, providing insights into its potential applications. These computational studies have also helped identify optimal reaction conditions for its synthesis and modification, streamlining the development process.

In conclusion, Ethyl 2,2-difluoro-2-3-(trifluoromethyl)phenoxyacetate (CAS No. 338791-94-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.